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Compound of Interest

Compound Name: Soprophor 4D384

Cat. No.: B1180217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Soprophor 4D384, an

industry-standard anionic surfactant, for professionals in formulation science. This document

elucidates its core properties, functionalities, and applications, with a focus on practical

implementation in experimental settings.

Introduction to Soprophor 4D384
Soprophor 4D384 is a versatile anionic surfactant, chemically identified as a tristyrylphenol

ethoxylate sulfate, specifically the ammonium salt of poly(oxy-1,2-ethanediyl), α-sulfo-ω-[2,4,6-

tris(1-phenylethyl)phenoxy].[1] It is widely recognized for its exceptional emulsification and

dispersion capabilities, making it a crucial component in a variety of formulations, particularly in

the agrochemical and coatings industries.[1] Its primary function is to stabilize formulation types

such as suspension concentrates (SC), emulsion concentrates (EC), and microemulsions (ME).

[1]

The utility of Soprophor 4D384 also extends to more advanced applications, including the

preparation of stable nanoemulsions and mini-emulsions for targeted delivery systems, where it

plays a critical role in controlling droplet size and enhancing long-term stability.[1]

Physicochemical Properties
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Understanding the fundamental properties of Soprophor 4D384 is essential for its effective

application in formulation development.

Property Value Reference

Ionic Nature Anionic [1]

Appearance Viscous liquid to paste [1]

Composition
Polyarylphenyl ether sulphate,

ammonium salt
[1]

Density Approximately 1.13 g/cm³ [1]

pH (5% in water) 3.0 - 7.0 [2]

Pour Point 15.0 °C [2]

Flash Point ≥ 100 °C [2]

Moisture Content ≤ 1.0 % [2]

Solubility
Soluble in water and most

polar and aromatic solvents
[1][3]

Shelf Life 365 days [3]

Applications in Formulation Science
Soprophor 4D384 is a key ingredient in a multitude of formulations, primarily due to its robust

performance as a dispersant and emulsifier.

Agrochemical Formulations
In the agrochemical sector, Soprophor 4D384 is integral to the formulation of pesticides,

herbicides, and fungicides.[4][5] It is particularly effective in creating stable suspension

concentrates (SC) of active ingredients that have low solubility in water.[6][7]

Key Functions in Agrochemicals:

Wetting Agent: Improves the contact between the solid active ingredient particles and the

aqueous medium.[7]
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Dispersing Agent: Prevents the agglomeration of solid particles, ensuring a uniform and

stable suspension.[7]

Emulsifier: Used in suspoemulsions (SE) to stabilize a dispersed oil phase in a continuous

aqueous phase, allowing for the combination of different active ingredients.[8][9]

Emulsion Polymerization
Soprophor 4D384 and other tristyrylphenol ethoxylates are utilized as surfactants in emulsion

polymerization processes to produce latexes.[10][11] These latexes are foundational materials

for adhesives, coatings, and paints.

Role in Emulsion Polymerization:

Monomer Emulsification: Facilitates the emulsification of monomers in the aqueous phase.

[10]

Particle Stabilization: Ensures the stability of the growing polymer particles, preventing

coagulation.[12]

Experimental Protocols
The following sections provide generalized methodologies for key experiments involving

Soprophor 4D384. These protocols are intended as a starting point for formulation

development and may require optimization for specific active ingredients and applications.

Preparation of a Suspension Concentrate (SC)
This protocol outlines the basic steps for creating a stable suspension concentrate of a water-

insoluble active ingredient.

Materials and Equipment:

Active Ingredient (solid, micronized)

Soprophor 4D384

Wetting agent (optional, e.g., a nonionic surfactant)
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Antifreeze (e.g., propylene glycol)

Thickener (e.g., xanthan gum)

Antifoaming agent

Deionized water

High-shear mixer

Bead mill

Particle size analyzer

Procedure:

Preparation of the Aqueous Phase: In a suitable vessel, combine deionized water,

Soprophor 4D384, the wetting agent (if used), and the antifreeze. Mix until all components

are fully dissolved.

Premixing: While stirring the aqueous phase with a high-shear mixer, slowly add the

micronized active ingredient. Add a few drops of the antifoaming agent to control foam.

Continue mixing until a homogeneous slurry is formed.

Milling: Transfer the premix to a bead mill. Mill the suspension until the desired particle size

distribution is achieved (typically a D50 of <5 µm for agrochemical applications).[9] Monitor

the particle size periodically using a particle size analyzer.

Final Formulation: Transfer the milled suspension to a mixing vessel. While gently stirring,

add the thickener (pre-dispersed in a small amount of glycol or water) to achieve the desired

viscosity.

Characterization: Evaluate the final SC formulation for properties such as viscosity, particle

size distribution, suspensibility, and storage stability at various temperatures.

Preparation of a Nanoemulsion
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This protocol describes a method for preparing an oil-in-water (O/W) nanoemulsion using

Soprophor 4D384.

Materials and Equipment:

Oil phase (e.g., a water-immiscible solvent or active ingredient)

Soprophor 4D384

Co-surfactant (optional, e.g., a nonionic surfactant)

Deionized water

High-pressure homogenizer or microfluidizer

Dynamic light scattering (DLS) instrument for particle size analysis

Procedure:

Preparation of the Organic Phase: Dissolve the oil-soluble components in the chosen oil.

Preparation of the Aqueous Phase: Dissolve Soprophor 4D384 and any co-surfactant in

deionized water.

Coarse Emulsion Formation: Slowly add the organic phase to the aqueous phase while

mixing with a high-shear mixer. Mix for 5-10 minutes to form a coarse emulsion.

Homogenization: Pass the coarse emulsion through a high-pressure homogenizer or

microfluidizer. The number of passes and the operating pressure will need to be optimized to

achieve the desired droplet size.

Characterization: Analyze the droplet size and polydispersity index (PDI) of the

nanoemulsion using a DLS instrument. Evaluate the long-term stability of the nanoemulsion

by monitoring changes in droplet size over time at different storage conditions.

Visualization of Formulation Processes
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The following diagrams, created using the DOT language, illustrate key workflows and

mechanisms involving Soprophor 4D384 in formulation science.

Suspension Concentrate Formulation Workflow
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Caption: Workflow for Suspension Concentrate (SC) formulation.

Mechanism of Steric and Electrostatic Stabilization
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Caption: Stabilization mechanism of Soprophor 4D384 on solid particles.

Quantitative Performance Data
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The following tables summarize the performance of Soprophor 4D384 in specific applications

based on available data.

Table 1: Performance in Pressure-Sensitive Adhesives[13]

Parameter Value Test Method

Shear Strength >10,000 minutes ASTM D3654

Peel Adhesion 40–60 N/cm FINAT test method

Tack 15–20 N/cm Rolling ball test

Table 2: Example Formulations from Patent Literature

Component Formulation 1 (%)[14] Formulation 2 (%)[13]

Pesticide A 10.0 -

Pesticide B 20.0 -

Soprophor 4D384 1.2 1.2 - 2.0

Co-surfactant 1 1.2 1.0 - 2.5

Dispersing Agent 2.0 2.0

Antifreeze 5.0 3.0

Antifoaming Agent 0.3 0.3

Preservative 0.03 0.03

Thickener 0.12 -

Water to 100 to 100

Note: These are example formulations and will require optimization for specific active

ingredients.

Conclusion
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Soprophor 4D384 is a high-performance anionic surfactant that serves as a critical tool for

formulation scientists. Its robust emulsifying and dispersing properties, coupled with its

versatility across various formulation types, make it an invaluable excipient in the development

of agrochemicals, coatings, and other advanced materials. This guide provides a foundational

understanding for beginners, offering insights into its properties, applications, and practical

experimental guidance. For successful formulation development, it is recommended to build

upon these foundational protocols with systematic optimization and thorough characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Soprophor 4D384 | 137672-70-9 | Benchchem [benchchem.com]

2. plastic-price.com [plastic-price.com]

3. ulprospector.com [ulprospector.com]

4. patents.justia.com [patents.justia.com]

5. allindianpatents.com [allindianpatents.com]

6. Suspension Concentrate (SC) Formulations | SBR-Int [sbr-int.com]

7. Agricultural & Farming Chemicals | Suspension Concentrates | Azelis [azelis.com]

8. azelisaes-us.com [azelisaes-us.com]

9. nouryon.com [nouryon.com]

10. US20160340526A1 - Use of Tristyrylphenol Alkoxylate Sulfosuccinates in Emulsion
Polymerization and Coatings - Google Patents [patents.google.com]

11. EP2176336B1 - Styrenated phenol ethoxylates in emulsion polymerization - Google
Patents [patents.google.com]

12. The role of surfactants in the emulsion polymerization process – Indovinya | Leader in
the production of surfactants and specialty chemicals [indovinya.indoramaventures.com]

13. US6455471B1 - Pesticidal compositions - Google Patents [patents.google.com]

14. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1180217?utm_src=pdf-body
https://www.benchchem.com/product/b1180217?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1180217
https://plastic-price.com/product/solvay-soprophor-4-d-384-surfactant.html
https://www.ulprospector.com/en/la/Coatings/Detail/6851/239575/Soprophor-4-D-384
https://patents.justia.com/patent/9241912
https://allindianpatents.com/patents/270410-agrochemical-formulations-comprising-an-oil-phase-free-of-pesticides
https://sbr-int.com/agriculture/suspension-concentrate-sc-formulation/
https://www.azelis.com/en/markets/specialty-agrihorti/products/crop-protection/suspension-concentrates
https://azelisaes-us.com/product/soprophor-4d-384/
https://www.nouryon.com/globalassets/inriver/resources/technical-bulletin-agriculture-liquid-suspensions-global-en.pdf
https://patents.google.com/patent/US20160340526A1/en
https://patents.google.com/patent/US20160340526A1/en
https://patents.google.com/patent/EP2176336B1/en
https://patents.google.com/patent/EP2176336B1/en
https://indovinya.indoramaventures.com/pt-br/the-role-of-surfactants-in-the-emulsion-polymerization-process/
https://indovinya.indoramaventures.com/pt-br/the-role-of-surfactants-in-the-emulsion-polymerization-process/
https://patents.google.com/patent/US6455471B1/en
https://patentimages.storage.googleapis.com/2f/8b/12/a3d966ee20ba97/US6455471.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Soprophor 4D384: A Technical Guide for Formulation
Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180217#soprophor-4d384-for-beginners-in-
formulation-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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